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Compound of Interest

Compound Name: 2-Bromo-5-methoxybenzaldehyde

Cat. No.: B1267466 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-methoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Bromo-5-
methoxybenzaldehyde (CAS No. 7507-86-0). Adherence to these protocols is essential for

ensuring laboratory safety and proper environmental stewardship. This powdered substance is

harmful if swallowed and causes serious eye irritation.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling. The following PPE is

mandatory to minimize exposure and ensure safety.
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PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be necessary

for operations with a high risk

of splashing.[1]

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.[2]

Skin and Body Protection Laboratory coat.

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if dust is generated or

if ventilation is inadequate. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with

appropriate cartridges is

necessary.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical for minimizing exposure and preventing contamination. All

handling of 2-Bromo-5-methoxybenzaldehyde, especially weighing and solution preparation,

should occur in a designated area, preferably within a chemical fume hood.

Experimental Protocol: General Weighing and Solution Preparation
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Preparation: Before handling the compound, ensure you are in a well-ventilated area, such

as a chemical fume hood. Don all required personal protective equipment as detailed in the

table above.

Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,

handle the solid material carefully.

Solution Preparation: Slowly add the weighed solid to the desired solvent in a suitable

container. Gently swirl or stir to dissolve. Avoid splashing.

Storage of Solutions: If not for immediate use, solutions should be stored in a tightly sealed,

clearly labeled container in a cool, dry place away from incompatible materials.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4] Decontaminate all surfaces and equipment used.

Disposal Plan
All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 2-Bromo-5-methoxybenzaldehyde and any contaminated

materials in a designated, labeled hazardous waste container. The container must be kept

closed and stored in a cool, dry, well-ventilated area away from incompatible materials.[1]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[1]

Disposal Vendor: All waste disposal must be carried out by a licensed chemical waste

disposal company, following all local, state, and federal regulations.

Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, seek medical attention.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC167521000&productDescription=5-BROMO-2-ANISALDEHYDE+5-B&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1267466?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.echemi.com/sds/2-bromo-5-methoxybenzaldehyde-pid_Rock20119.html
https://www.echemi.com/sds/2-bromo-5-methoxybenzaldehyde-pid_Rock20119.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Case of Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[5]

In Case of Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[5]

In Case of a Spill: Evacuate the area. Wear appropriate PPE and contain the spill. Collect

the spilled material using an absorbent, non-combustible material and place it in a sealed

container for disposal. Ventilate the area and clean the spill site.

Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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